Cas no 2034424-57-0 (4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione)
4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione
- AKOS026704909
- 2034424-57-0
- 4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione
- 4-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-4-yl]morpholine-3,5-dione
- 4-(1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)morpholine-3,5-dione
- F6562-7442
-
- Inchi: 1S/C15H22N4O5S/c1-11(2)17-7-13(16-10-17)25(22,23)18-5-3-12(4-6-18)19-14(20)8-24-9-15(19)21/h7,10-12H,3-6,8-9H2,1-2H3
- InChI Key: SXUSXGKCGDKILP-UHFFFAOYSA-N
- SMILES: S(C1=CN(C=N1)C(C)C)(N1CCC(CC1)N1C(COCC1=O)=O)(=O)=O
Computed Properties
- Exact Mass: 370.13109099g/mol
- Monoisotopic Mass: 370.13109099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 110Ų
4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6562-7442-2μmol |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-5μmol |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-10μmol |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-20μmol |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-1mg |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-2mg |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-3mg |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-4mg |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-5mg |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6562-7442-10mg |
4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)morpholine-3,5-dione |
2034424-57-0 | 10mg |
$118.5 | 2023-09-08 |
4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione
Recent Advances in the Study of 4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione (CAS: 2034424-57-0)
The compound 4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione (CAS: 2034424-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.
One of the most notable findings in recent research is the compound's ability to interact with specific enzyme targets involved in inflammatory and oncogenic pathways. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2034424-57-0 exhibits high selectivity for inhibiting certain kinases, which are critical in the regulation of cell proliferation and immune responses. The study highlighted the compound's potential as a lead candidate for developing novel anti-inflammatory and anti-cancer therapies.
Further investigations into the pharmacokinetic profile of 2034424-57-0 have revealed favorable absorption and distribution characteristics. A recent pharmacokinetic study conducted in rodent models indicated that the compound achieves adequate plasma concentrations with minimal off-target effects. These findings suggest that 2034424-57-0 could be a viable candidate for oral administration, which is a significant advantage in drug development.
In addition to its therapeutic potential, the synthetic pathways for 2034424-57-0 have been optimized to improve yield and scalability. A 2024 publication in Organic Process Research & Development detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further preclinical testing.
Despite these promising developments, challenges remain in the clinical translation of 2034424-57-0. Issues such as metabolic stability and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's metabolic stability while retaining its therapeutic efficacy.
In conclusion, 4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione (CAS: 2034424-57-0) represents a promising molecule with significant potential in drug discovery. Its unique pharmacological profile and recent advancements in synthesis and pharmacokinetics underscore its value as a candidate for further development. Future research should prioritize addressing the remaining challenges to accelerate its transition into clinical trials.
2034424-57-0 (4-(1-{1-(propan-2-yl)-1H-imidazol-4-ylsulfonyl}piperidin-4-yl)morpholine-3,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)